Cas no 139124-93-9 (4H-Thieno[3,4-c]pyrazole, 2-benzoyl-2,6-dihydro-, 5,5-dioxide)

• Product Name: 4H-Thieno[3,4-c]pyrazole, 2-benzoyl-2,6-dihydro-, 5,5-dioxide
• CAS No: 139124-93-9
• MF: C₁₂H₁₀N₂O₃S
• MW: 262.284401416779
• CID: 1261682
• PubChem ID: 14983603
• Update Time: 2025-04-20

4H-Thieno[3,4-c]pyrazole, 2-benzoyl-2,6-dihydro-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,4-c]pyrazole, 2-benzoyl-2,6-dihydro-, 5,5-dioxide
• (5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-2-yl)-phenylmethanone
• 2-Benzoyl-2,6-dihydro-5lambda~6~-thieno[3,4-c]pyrazole-5,5(4H)-dione
• DTXSID10566521
• 139124-93-9

• Inchi： 1S/C12H10N2O3S/c15-12(9-4-2-1-3-5-9)14-6-10-7-18(16,17)8-11(10)13-14/h1-6H,7-8H2
• InChI Key： GBQFBJYTKQZRGY-UHFFFAOYSA-N
• SMILES： S1(CC2C(=CN(C(C3C=CC=CC=3)=O)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 262.0413
• Monoisotopic Mass: 262.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 69.03